Cas no 144168-38-7 (3-Butylcyclododeca-1,3,5-triene)

• Product Name: 3-Butylcyclododeca-1,3,5-triene
• CAS No: 144168-38-7
• MF: C₁₆H₂₆
• MW: 218.377645015717
• CID: 2777185
• PubChem ID: 53884119
• Update Time: 2025-04-21

3-Butylcyclododeca-1,3,5-triene Chemical and Physical Properties

Names and Identifiers

• 3-Butylcyclododeca-1,3,5-triene
• DTXSID80707388
• 144168-38-7

• Inchi： 1S/C16H26/c1-2-3-13-16-14-11-9-7-5-4-6-8-10-12-15-16/h9,11-12,14-15H,2-8,10,13H2,1H3
• InChI Key： HLXKEGUJCDHKQN-UHFFFAOYSA-N
• SMILES： C1CCC=CC(=CC=CCCC1)CCCC

Computed Properties

• Exact Mass: 218.203450829Da
• Monoisotopic Mass: 218.203450829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų